Cas no 1361703-53-8 (Methyl 2-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate
• CAS No: 1361703-53-8
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4931977
• Update Time: 2025-05-20

Methyl 2-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-16-6-4-14-5(3-13)7(10(15)17-2)8(6)9(11)12/h4,9H,3,13H2,1-2H3
• InChI Key： XSYWSWGUGXGWKA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CN)C=1C(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate

Methyl 2-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate: A Comprehensive Overview

The compound Methyl 2-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate, identified by the CAS number 1361703-53-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this compound features a pyridine ring substituted with several functional groups, including an amino methyl group, a difluoromethyl group, and a methoxy group, along with a methyl ester at the 3-position. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and agrochemical development. The presence of fluorine atoms in the difluoromethyl group introduces electron-withdrawing effects, which can enhance the stability and bioavailability of the compound. Additionally, the amino methyl group at the 2-position provides potential sites for further functionalization, enabling the synthesis of more complex molecules with tailored activities. The methoxy group at the 5-position contributes to the molecule's solubility and can influence its interaction with biological targets.

One of the most promising applications of Methyl 2-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate lies in its potential as a precursor for more advanced pharmaceutical agents. Researchers have explored its role in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The methyl ester group at the 3-position can be readily converted into other functional groups, such as hydroxamic acids or amides, which are known to bind to protein targets with high affinity.

In agricultural chemistry, this compound has shown potential as a lead molecule for developing new herbicides or fungicides. Its structure allows for selective inhibition of key enzymes involved in plant growth or fungal metabolism. Recent experiments have demonstrated that analogs of this compound exhibit potent activity against model pathogens, suggesting its utility in crop protection.

The synthesis of Methyl 2-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the desired functional groups. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high yields.

From an environmental perspective, understanding the fate and toxicity of this compound is crucial for its safe application in agriculture and medicine. Studies have shown that under aerobic conditions, this compound undergoes biodegradation via microbial action, minimizing its persistence in soil and water systems. However, further research is needed to assess its long-term effects on non-target organisms.

In conclusion, Methyl 2-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate represents a valuable building block in modern organic chemistry. Its unique structure and versatile functional groups make it a promising candidate for developing innovative therapeutic agents and agrochemicals. As research continues to uncover its full potential, this compound will undoubtedly play a significant role in advancing both medicinal and agricultural sciences.